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Compound of Interest

Compound Name: Nickel naphthenate

Cat. No.: B1590886 Get Quote

An Objective Comparison with Alternative Wood
Preservatives and Supporting Experimental Data
For Researchers, Scientists, and Drug Development Professionals

The selection of an effective wood preservative is critical for ensuring the longevity and safety

of wood-based materials. While several established preservatives are widely used, interest in

alternative formulations continues to grow, driven by environmental and performance

considerations. This guide provides a comparative evaluation of nickel-containing wood

preservatives, with a particular focus on contextualizing their performance against well-

documented alternatives such as copper naphthenate, borates, and creosote. Due to a scarcity

of direct research on nickel naphthenate as a standalone wood preservative, this guide will

leverage data on oxine copper, a preservative containing both copper and nickel, to infer the

potential efficacy of nickel-based systems.

Comparative Performance of Wood Preservatives
The efficacy of a wood preservative is determined by its ability to protect against wood-

destroying fungi and insects, its permanence in the treated wood (resistance to leaching), and

its effects on the physical properties of the wood. The following tables summarize the

performance of various wood preservatives based on available data.

Table 1: Efficacy Against Wood-Destroying Organisms
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Preservative
Primary Active
Ingredient(s)

Efficacy
Against Fungi

Efficacy
Against
Termites &
Insects

Key
Characteristic
s

Oxine Copper

(Copper-8-

Quinolinolate)

Copper and

Nickel

Toxic to wood-

destroying fungi.

[1]

Toxic to wood-

destroying

insects.[1][2]

Odorless and

paintable.[1]

Effective for

above-ground

use but less so in

direct ground

contact.[1][3]

Copper

Naphthenate
Copper

Protects against

wood-destroying

fungi.[1]

Protects against

insects, though

less effective

against termites.

[1]

Has a strong

odor and is not

suitable for

contact with

food.[1] Can be

used for above-

ground, ground

contact, and

freshwater

applications.[1]

Borates

Disodium

Octaborate

Tetrahydrate

Excellent

protection

against wood-

destroying fungi.

Excellent

protection

against termites,

wood-boring

beetles, and

carpenter ants.

Water-soluble

and prone to

leaching; suitable

for interior,

protected

applications.[4]

[5] Low

mammalian

toxicity.[5]

Creosote

Complex mixture

of organic

molecules

Effective against

fungi.

Effective against

insects and

marine borers.

Has a strong,

unpleasant odor

and can make

wood surfaces

oily.[3]
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Pentachlorophen

ol (Penta)

Pentachlorophen

ol

Effective against

decay fungi.

Effective against

insects.

Typically used in

heavy oil for

ground contact

applications.[3]

Alkaline Copper

Quaternary

(ACQ)

Copper Oxide

and Quaternary

Ammonium

Compound

Provides long-

term protection

against fungal

decay.[5]

Effective against

termite attack.[5]

A common

replacement for

CCA in

residential

applications.[4]

Copper Azole

(CA)

Copper and

Azole Fungicides

Protects wood

from decay fungi.

[4]

Protects wood

from insects.[4]

Used for both

above-ground

and ground-

contact

applications.[4]

Table 2: Physical and Application Properties
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Preservative Carrier/Solvent
Effect on
Wood
Appearance

Paintable/Stain
able

Common
Applications

Oxine Copper

(Copper-8-

Quinolinolate)

Oil-based
Greenish-brown.

[1]
Yes.[1]

Playground

equipment,

decking, food

pallets and

crates.[1]

Copper

Naphthenate
Oil-based

Dark green,

weathers to light

brown.[3]

Possible after

weathering.[3]

Utility poles,

railroad ties,

fence posts,

greenhouse

lumber.[1][5]

Borates Water-based No color change. Yes.

Interior framing,

sill plates,

sheathing.[5]

Creosote Oil-based
Dark brown to

black.
No.

Railroad ties,

utility poles,

marine pilings.

Pentachlorophen

ol (Penta)
Oil-based

Varies with oil,

typically dark.
Difficult.

Utility poles,

crossarms.[1]

ACQ Water-based Greenish-brown. Yes.

Decking, fencing,

landscaping

timbers.[4]

CA Water-based Greenish-brown. Yes.
Decking, fencing,

sill plates.[4]

Experimental Protocols for Performance Evaluation
The performance of wood preservatives is evaluated through standardized laboratory and field

tests. These protocols are designed to provide comparative data on the efficacy and

permanence of different preservative systems.
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Soil-Block Culture Test (AWPA E10)
This is a standardized laboratory test to determine the fungicidal effectiveness of a wood

preservative.

Specimen Preparation: Small, clear wood blocks are treated with varying concentrations of

the preservative solution. Untreated control blocks are also prepared.

Fungal Culture: The treated and untreated blocks are placed in jars containing a sterile soil

substrate that has been inoculated with a pure culture of a wood-destroying fungus (e.g., a

brown-rot or white-rot fungus).

Incubation: The jars are incubated under controlled temperature and humidity for a specified

period, typically 12 weeks.

Evaluation: At the end of the incubation period, the blocks are removed, cleaned of fungal

mycelium, and oven-dried. The percentage of weight loss is calculated for each block. The

effectiveness of the preservative is determined by the minimum retention level that prevents

significant weight loss.

Wood Block
Preparation

Preservative
Treatment

Inoculation with
Fungus

Incubation
(12 weeks)

Weight Loss
Measurement

Efficacy
Determination

Click to download full resolution via product page

Caption: Workflow for the AWPA E10 Soil-Block Culture Test.

Field Stake Test
Field stake tests are designed to evaluate the performance of wood preservatives in a real-

world, ground-contact environment.

Stake Preparation: Wooden stakes of a specified size are treated with the preservative to a

target retention level.
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Installation: The treated stakes, along with untreated controls, are driven into the ground at a

designated test site with known high decay and insect hazard.

Periodic Inspection: The stakes are inspected annually or biennially for signs of decay and

insect attack. The extent of degradation is rated on a numerical scale.

Data Analysis: The performance of the preservative is assessed based on the average

service life of the stakes and the rate of degradation compared to the controls.
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Caption: Logical flow for a typical field stake test of wood preservatives.
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Discussion and Conclusion
The available scientific literature provides limited direct evidence on the performance of nickel
naphthenate as a standalone wood preservative. However, the inclusion of nickel compounds

in effective formulations like oxine copper suggests that nickel can contribute to the protection

of wood. Oxine copper, which contains both copper and nickel, demonstrates good efficacy

against a broad spectrum of wood-destroying organisms, particularly in above-ground

applications.[1]

Compared to copper naphthenate, oxine copper is noted for being odorless and allowing for

painting of the treated wood.[1] This could be an advantage in applications where aesthetics

and odor are important considerations. However, copper naphthenate appears to be more

versatile, with established use in ground-contact and freshwater environments.[1][3]

Borates offer excellent and broad-spectrum protection but are limited by their susceptibility to

leaching in wet conditions.[4][5] Creosote and pentachlorophenol are highly effective for

industrial applications but are subject to greater environmental and health scrutiny.[3] Modern

alternatives like ACQ and CA have become the standards for residential construction, offering a

balance of efficacy and lower toxicity.[4]

Further research is needed to isolate and quantify the specific contributions of nickel to wood

preservation and to evaluate the performance of nickel naphthenate directly against industry-

standard preservatives. Such studies should follow established protocols, such as the AWPA

E10 soil-block test and long-term field stake tests, to generate robust and comparable data.

This will enable a more definitive assessment of nickel naphthenate's potential as a viable

wood preservative.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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